N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide

• Molecular Formula: C21H25NO2
• Molecular Weight: 323.4 g/mol
• IUPAC Name: (E)-N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C21H25NO2/c1-21(2,3)18-10-12-19(13-11-18)24-16-15-22-20(23)14-9-17-7-5-4-6-8-17/h4-14H,15-16H2,1-3H3,(H,22,23)/b14-9+
• InChI Key: FJOSJHJDLGGSSS-NTEUORMPSA-N
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)OCCNC(=O)/C=C/C2=CC=CC=C2
• SMILES: CC(C)(C)C1=CC=C(C=C1)OCCNC(=O)C=CC2=CC=CC=C2

Description

N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide, also known as BPEPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPEPA is a synthetic compound that belongs to the class of acrylamides, which are widely used in the manufacturing of polymers, plastics, and other industrial products. In recent years, BPEPA has been studied extensively for its biological and pharmacological properties, including its mechanism of action and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and receptors in the body. N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that are involved in inflammation. N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that regulate gene expression and are involved in the development of cancer.
Biochemical and Physiological Effects:
N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide has been shown to have a range of biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide can inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune system. In vivo studies have shown that N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide can reduce tumor growth and metastasis, improve cognitive function, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide has several advantages for use in laboratory experiments, including its stability, solubility, and low toxicity. N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide is also relatively easy to synthesize and can be modified to improve its properties. However, N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide has some limitations, including its high cost, limited availability, and potential for off-target effects.

Future Directions

There are several future directions for research on N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide, including the development of new analogs with improved properties and the investigation of its potential as a therapeutic agent for various diseases. N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide could also be used as a tool compound to study the role of COX-2 and HDACs in disease development and progression. Additionally, N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide could be used as a monomer for the synthesis of new polymers with unique properties for use in materials science.

Synthesis Methods

N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide can be synthesized using a variety of methods, including the reaction of 4-tert-butylphenol with ethylene oxide to form 2-(4-tert-butylphenoxy)ethanol, which is then reacted with acryloyl chloride to form N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide. Another method involves the reaction of 4-tert-butylphenol with epichlorohydrin to form 2-(4-tert-butylphenoxy)ethyl chloride, which is then reacted with sodium acrylate to form N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide.

Scientific Research Applications

N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide has been shown to have potential as a therapeutic agent for the treatment of cancer, inflammation, and neurological disorders. In drug discovery, N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles. In materials science, N-[2-(4-tert-butylphenoxy)ethyl]-3-phenylacrylamide has been used as a monomer for the synthesis of new polymers with unique properties.